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Compound of Interest

Compound Name: 5,5'-Methylenediisophthalic acid

Cat. No.: B3045267

An In-Depth Technical Guide to 5,5'-
Methylenediisophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 5,5'-methylenediisophthalic acid. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on delivering precise data and
actionable experimental protocols.

Core Properties of 5,5'-Methylenediisophthalic Acid

5,5'-Methylenediisophthalic acid, also known as 3,3',5,5'-tetracarboxydiphenylmethane, is a
tetravalent carboxylic acid. Its structure features two isophthalic acid moieties linked by a
methylene bridge. This arrangement provides a rigid and well-defined geometry, making it a
valuable building block in supramolecular chemistry and materials science, particularly in the
synthesis of Metal-Organic Frameworks (MOFs).

Table 1: Physical and Chemical Properties of 5,5'-Methylenediisophthalic Acid
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Property Value Source(s)
CAS Number 10397-52-1 [1112]
Molecular Formula C17H120s [1][2]
Molecular Weight 344.27 g/mol [11[2]
Melting Point 324-331 °C [1]
Boiling Point (Predicted) 729.5+60.0 °C [1]
Density (Predicted) 1.572 + 0.06 g/cm?3 [1]
Polar Surface Area (PSA) 149.20 A2 [1]
LogP (Predicted) 2.07 [1]
Hydrogen Bond Donors 4 [1]
Hydrogen Bond Acceptors 8 [1]
Rotatable Bond Count 6 [1]

Experimental Protocols

This section details the methodologies for the synthesis and characterization of 5,5'-
methylenediisophthalic acid.

2.1. Synthesis of 5,5'-Methylenediisophthalic Acid

While a specific detailed protocol for the direct synthesis of 5,5'-methylenediisophthalic acid
is not readily available in the searched literature, a plausible method can be inferred from the
known precursors: isophthalic acid and a formaldehyde source. The following is a generalized
procedure based on electrophilic aromatic substitution.

Objective: To synthesize 5,5'-methylenediisophthalic acid by the acid-catalyzed
condensation of isophthalic acid with formaldehyde.

Materials:

 |sophthalic acid
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o Formaldehyde (37% aqueous solution or paraformaldehyde)

e Strong acid catalyst (e.g., concentrated sulfuric acid)

e Solvent (e.g., glacial acetic acid)

o Distilled water

o Standard laboratory glassware (round-bottom flask, condenser, etc.)

e Heating and stirring apparatus

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
isophthalic acid in a suitable solvent such as glacial acetic acid.

» Slowly add a strong acid catalyst, like concentrated sulfuric acid, to the mixture while stirring.

e Add a stoichiometric amount of formaldehyde (or paraformaldehyde) to the reaction mixture.

e Heat the mixture to reflux and maintain the temperature for several hours to allow the
reaction to proceed to completion.

e Monitor the reaction progress using an appropriate technique (e.g., Thin Layer
Chromatography).

 After the reaction is complete, cool the mixture to room temperature.

e Pour the reaction mixture into a beaker of cold distilled water to precipitate the crude
product.

o Collect the precipitate by vacuum filtration and wash it thoroughly with distilled water to
remove any unreacted starting materials and acid catalyst.

o Recrystallize the crude product from a suitable solvent (e.g., a water/ethanol mixture) to
obtain purified 5,5'-methylenediisophthalic acid.
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» Dry the purified product in a vacuum oven.

o Characterize the final product using techniques such as NMR spectroscopy, FT-IR
spectroscopy, and mass spectrometry to confirm its identity and purity.

2.2. Determination of Melting Point

The melting point of an organic compound is a crucial physical property for its identification and
purity assessment.

Objective: To determine the melting point range of 5,5'-methylenediisophthalic acid.

Materials:

Purified 5,5'-methylenediisophthalic acid

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Mortar and pestle
Procedure:

o Ensure the sample of 5,5-methylenediisophthalic acid is completely dry and finely
powdered using a mortar and pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by
tapping the sealed end on a hard surface.

o Place the capillary tube in the sample holder of the melting point apparatus.
o Heat the apparatus at a moderate rate initially.

o As the temperature approaches the expected melting point, reduce the heating rate to
approximately 1-2 °C per minute to ensure accurate measurement.
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» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

e Record the temperature at which the entire sample has completely melted (the end of the
melting range).

e The recorded range is the melting point of the sample. For a pure compound, this range
should be narrow (typically 1-2 °C).

2.3. Solubility Assessment

Understanding the solubility of a compound is essential for its application in various fields,
including drug development and material synthesis.

Objective: To determine the solubility of 5,5'-methylenediisophthalic acid in various solvents.
Materials:
» 5,5'-methylenediisophthalic acid

¢ A selection of solvents:

o

Water (polar, protic)

[¢]

Ethanol (polar, protic)

[¢]

Acetone (polar, aprotic)

[e]

Dimethylformamide (DMF) (polar, aprotic)

o

Hexane (nonpolar)
e Test tubes and a vortex mixer
Procedure:

e Place a small, accurately weighed amount (e.g., 10 mg) of 5,5'-methylenediisophthalic
acid into a series of clean, dry test tubes.
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e Add a small volume (e.g., 1 mL) of a solvent to the first test tube.

o Agitate the mixture vigorously using a vortex mixer for at least one minute.

 Visually inspect the mixture to determine if the solid has dissolved completely.

« If the solid dissolves, the compound is soluble in that solvent at that concentration.

« If the solid does not dissolve, the compound is considered insoluble or sparingly soluble.
* Repeat the process for each of the selected solvents.

o Record the observations for each solvent. Due to the presence of four carboxylic acid
groups, 5,5'-methylenediisophthalic acid is expected to be soluble in polar, protic solvents
and polar aprotic solvents, especially with heating, and likely insoluble in nonpolar solvents.
Its solubility in aqueous solutions will be highly pH-dependent, increasing significantly in
basic conditions due to deprotonation of the carboxylic acid groups.

Visualizations

3.1. Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of 5,5'-
methylenediisophthalic acid.

Reactants: q P
- Isophthalic Acid Agé%_iﬁgg;end Prﬁc\llr\)lg?:?n > I\:ﬁ(r::tLljonr: | Recrystallization |—>
- Formaldehyde

h Purified 5,5'-Methylenedi-
Drying isophthalic Acid

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 5,5'-methylenediisophthalic acid.
3.2. Application in Metal-Organic Framework (MOF) Synthesis

5,5'-Methylenediisophthalic acid is a common linker in the synthesis of MOFs. The following
diagram illustrates the general process.
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Caption: General workflow for the synthesis of a Metal-Organic Framework (MOF).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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